Cas no 2098037-84-2 (methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate)

• Product Name: methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098037-84-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5727700
• PubChem ID: 122239292
• Update Time: 2025-05-25

methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-methyl-6-(1-methylpropyl)-, methyl ester
• methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate
• AKOS040812284
• 2098037-84-2
• F1967-8066
• methyl 6-butan-2-yl-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C11H16N2O2/c1-5-7(2)9-6-10(11(14)15-4)13-8(3)12-9/h6-7H,5H2,1-4H3
• InChI Key： YSBRUOLRMPRZKC-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(C)CC)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±28.0 °C(Predicted)
• pka: 0.11±0.39(Predicted)

Additional information on methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098037-84-2)

Methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098037-84-2) is a specialized organic compound belonging to the pyrimidine carboxylate family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate structure features a pyrimidine ring substituted with a butan-2-yl group at the 6-position and a methyl ester at the 4-position, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate due to its potential as a building block for bioactive molecules. The compound's CAS No. 2098037-84-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its synthesis, properties, and applications are often discussed in forums and scientific publications, aligning with the broader interest in heterocyclic compounds and their utility in modern chemistry.

The compound's methyl ester functionality is a key feature, enabling it to participate in various chemical reactions, such as hydrolysis, transesterification, and nucleophilic substitution. This reactivity makes methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate a valuable precursor for synthesizing more complex molecules. For instance, it can be converted into carboxylic acids or amides, which are common motifs in pharmaceuticals. The butan-2-yl substituent further enhances its lipophilicity, potentially improving bioavailability in drug design.

From an industrial perspective, CAS No. 2098037-84-2 is often explored for its scalability and cost-effectiveness in large-scale production. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the needs of researchers and developers. The rise of green chemistry has also prompted investigations into eco-friendly synthesis routes for methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate, addressing the demand for sustainable chemical processes.

In the context of drug discovery, pyrimidine-based compounds like this one are prized for their ability to interact with biological targets. The 2-methylpyrimidine core is a common pharmacophore found in antiviral, anticancer, and antimicrobial agents. Researchers are actively studying methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate to evaluate its potential in these areas, with preliminary studies suggesting promising activity. This aligns with the broader trend of repurposing existing chemical scaffolds for new therapeutic applications.

Another area of interest is the compound's role in material science. Pyrimidine derivatives are increasingly used in the development of organic semiconductors, liquid crystals, and coatings. The methyl ester group in methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate can be modified to tailor the compound's electronic properties, making it a candidate for advanced materials. This versatility has sparked collaborations between chemists and engineers to explore its potential in next-generation technologies.

For those searching for CAS No. 2098037-84-2 suppliers, it is essential to consider purity, storage conditions, and regulatory compliance. Reputable suppliers provide detailed technical data sheets, ensuring the compound meets the stringent requirements of research and industrial applications. The compound's stability under various conditions is also a critical factor, particularly for long-term projects requiring consistent quality.

In summary, methyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098037-84-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers and industries alike. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.